Cas no 24772-41-6 (1,5,9,13-Tetraazacyclohexadecane)

1,5,9,13-Tetraazacyclohexadecane structure
24772-41-6 structure
Product Name:1,5,9,13-Tetraazacyclohexadecane
CAS No:24772-41-6
MF:C12H28N4
MW:228.377522468567
CID:238536
PubChem ID:6398053
Update Time:2025-04-19

1,5,9,13-Tetraazacyclohexadecane Chemical and Physical Properties

Names and Identifiers

    • 1,5,9,13-Tetraazacyclohexadecane
    • 1,5,9,13-tetrazacyclohexadecane
    • [16]aneN4
    • 24772-41-6
    • YXPRJLINFVQPDT-UHFFFAOYSA-N
    • SCHEMBL472132
    • DTXSID00423210
    • Inchi: 1S/C12H28N4/c1-5-13-7-2-9-15-11-4-12-16-10-3-8-14-6-1/h13-16H,1-12H2
    • InChI Key: YXPRJLINFVQPDT-UHFFFAOYSA-N
    • SMILES: N1CCCNCCCNCCCNCCC1

Computed Properties

  • Exact Mass: 228.23164
  • Monoisotopic Mass: 228.23139691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • PSA: 48.12

1,5,9,13-Tetraazacyclohexadecane Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd